N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-15-13-19(16(2)24-15)20(23)21-10-5-6-11-22-12-9-17-7-3-4-8-18(17)14-22/h3-4,7-8,13H,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: VTXHPHLTQRVJHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC#CCN2CCC3=CC=CC=C3C2
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 1351589-44-0

Description

N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

Research on compounds like "SB-649868," an orexin 1 and 2 receptor antagonist, highlights the importance of studying the disposition, metabolism, and pharmacokinetics of novel therapeutic agents. Studies involving human subjects show the process by which such compounds are metabolized and eliminated, primarily focusing on the routes of excretion and the identification of metabolites through high-performance liquid chromatography-mass spectrometry (HPLC-MS) and NMR spectroscopy. These insights are crucial for understanding the safety and efficacy profiles of new drugs (Renzulli et al., 2011).

Diagnostic and Therapeutic Applications

Compounds with complex structures, including those similar to the queried compound, are often explored for their potential in diagnostic and therapeutic applications. For example, "18F-ISO-1" has been evaluated for its feasibility in imaging tumor proliferation by PET in patients with malignant neoplasms. Such studies assess the safety, dosimetry, and efficacy of novel radiolabeled compounds in diagnosing and potentially treating cancers (Dehdashti et al., 2013).

Chemical Metabolite Identification

Identifying and characterizing the metabolites of chemical compounds used in medical research is another significant area. This involves detailed studies to understand the metabolic pathways, including the formation of specific metabolites and their excretion patterns. Such research is fundamental in drug development, helping to predict drug interactions, side effects, and the overall metabolic profile of therapeutic agents (Qiu et al., 2008).

Neuroinflammation and Psychiatric Disorders

Research into compounds that can bind to specific receptors in the brain is critical for understanding and treating psychiatric disorders. For instance, studies using radioligands to image activated microglia cells in conditions like schizophrenia provide insights into the role of neuroinflammation in such diseases. This can lead to the development of targeted therapies that address the underlying biological mechanisms of psychiatric disorders (Doorduin et al., 2009).